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Compound of Interest

Compound Name: Gold(III) acetate

Cat. No.: B105164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of Gold(III) acetate, a coordination

compound with significant applications in catalysis, nanotechnology, and medicinal chemistry.

This document consolidates critical information on its chemical and physical properties,

provides detailed experimental protocols for its synthesis and application, and elucidates its

mechanism of action in biological systems. All quantitative data is presented in structured

tables for ease of reference, and key processes are visualized through detailed diagrams.

Chemical Identification and Physical Properties
Gold(III) acetate, also known as auric acetate, is a yellow solid compound of gold and acetic

acid.[1] It is identified by the CAS number 15804-32-7.[1] The compound is slightly soluble in

water and alkaline solutions but shows better solubility in organic solvents like acetone and

ethanol.[1] It thermally decomposes to gold metal at 170 °C.[1]
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Property Value Reference

CAS Number 15804-32-7 [1][2]

Molecular Formula C₆H₉AuO₆ [2]

Molecular Weight 374.10 g/mol [1]

Appearance Yellow to brown powder [1][3][4]

Melting Point 170 °C (decomposes) [1]

Solubility
Slightly soluble in water and

alkaline solutions.
[1]

Purity ≥99% [2]

Experimental Protocols
Synthesis of Gold(III) Acetate
Gold(III) acetate can be synthesized through the reaction of gold(III) hydroxide with glacial

acetic acid.[1][5][6]

Materials:

Gold(III) hydroxide (Au(OH)₃)

Glacial acetic acid (CH₃COOH)

Procedure:

In a suitable reaction vessel, dissolve 0.072 g of wet gold(III) hydroxide (approximately 2

mmol) in 3.28 g of glacial acetic acid (approximately 55 mmol).[6]

Heat the mixture to approximately 60°C with stirring until the gold(III) hydroxide is completely

dissolved, forming a dark reddish-brown solution of Gold(III) acetate.[6]

The resulting solution can be used directly for applications such as film casting or further

processed for purification.[6]
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Purification of Gold(III) Acetate
Due to its poor solubility in water, purification of Gold(III) acetate often involves washing with

anhydrous solvents to remove impurities, particularly residual chloride ions if synthesized from

a chloride precursor.[5] Recrystallization from a suitable organic solvent can also be employed

as a purification method.

General Recrystallization Procedure:

Dissolve the crude Gold(III) acetate in a minimum amount of a suitable hot solvent (e.g.,

glacial acetic acid or an organic solvent in which it has moderate solubility).

If insoluble impurities are present, perform a hot gravity filtration.

Allow the solution to cool slowly to room temperature, followed by further cooling in an ice

bath to induce crystallization.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of the cold solvent to remove any remaining soluble

impurities.

Dry the crystals under vacuum.

Synthesis of Gold Nanoparticles via Ultrasonic Spray
Pyrolysis
Gold(III) acetate serves as a precursor for the synthesis of gold nanoparticles (AuNPs).[5][7]

The ultrasonic spray pyrolysis (USP) method allows for the formation of monodisperse AuNPs.

[5]

Materials:

Gold(III) acetate (Au(CH₃COO)₃)

Deionized water

Hydrochloric acid (HCl) or Nitric acid (HNO₃) (for solubility enhancement)
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Sodium hydroxide (NaOH) or Sodium carbonate (Na₂CO₃) (for pH adjustment)

Polyethylene glycol (PEG)

Procedure:

Prepare an aqueous solution of Gold(III) acetate. Due to its limited solubility, add a minimal

amount of HCl or HNO₃ to achieve a clear, yellowish solution.[7]

Adjust the pH of the precursor solution to 6-7 by adding NaOH or Na₂CO₃.[7]

The solution is then subjected to ultrasonic spray pyrolysis. The evaporation and reaction

temperatures are typically set around 100 °C and 300 °C, respectively, based on the

decomposition temperature of Gold(III) acetate.[7]

The process yields circular, unagglomerated gold nanoparticles, which can be collected.[7]

Applications
Catalysis in Organic Synthesis
Gold(III) acetate is a versatile catalyst in various organic transformations, including carbon-

carbon and carbon-heteroatom bond formations.[5] It is particularly effective in promoting

reactions such as the hydroamination and hydration of alkynes.[8][9][10][11]

Example: Intramolecular Hydroamination of Alkynes While a specific protocol for Gold(III)
acetate was not found, a general procedure for gold-catalyzed hydroamination is as follows:

In a reaction tube under an inert atmosphere, the alkyne substrate is dissolved in a suitable

solvent (e.g., C₆D₆).

A catalytic amount of the gold catalyst (e.g., a cationic gold(I) complex, which can be

analogous to in-situ generated active species from Gold(III) acetate) is added.

The amine is then introduced, and the tube is sealed.

The reaction mixture is heated to the required temperature (e.g., 110-150°C) and monitored

until completion.
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The product is then isolated and purified using standard techniques like column

chromatography.

Precursor for Nanomaterials
As detailed in the experimental protocol, Gold(III) acetate is a valuable precursor for the

synthesis of gold nanoparticles with controlled size and morphology.[5][7] These nanoparticles

have broad applications in biosensors, imaging, and catalysis.[5]

Drug Development and Medicinal Chemistry
Gold(III) complexes, including those derived from or analogous to Gold(III) acetate, have

shown significant potential as anticancer agents.[5] Their mechanism of action is distinct from

traditional platinum-based drugs.

Biological Activity and Mechanism of Action
The primary mechanism of the anticancer activity of Gold(III) compounds involves the inhibition

of the enzyme thioredoxin reductase (TrxR).[5] This inhibition leads to an accumulation of

reactive oxygen species (ROS) within cancer cells, inducing oxidative stress and subsequently

triggering apoptosis (programmed cell death) through mitochondrial pathways.[5]
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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